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Compound of Interest

Compound Name: MCPA-thioethyl

Cat. No.: B1675963 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of MCPA-thioethyl, a phenoxy herbicide.

Key Properties of MCPA-thioethyl
A thorough understanding of the chemical and physical properties of MCPA-thioethyl is the

first step toward safe handling and disposal.

Property Value Source

Molecular Formula C11H13ClO2S [1]

Molecular Weight 244.74 g/mol [1][2]

Melting Point 41.5°C [1][3]

Boiling Point 345.9°C at 760 mmHg

Flash Point 163°C

Solubility Soluble in chloroform

Storage Condition
0-6°C or -20°C for long-term

stability

Acute Oral Toxicity (LD50, rat) 790 mg/kg
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Experimental Protocols for Disposal
The following procedures are recommended for the disposal of MCPA-thioethyl in a laboratory

setting. These are general guidelines and should be adapted to comply with local, state, and

federal regulations.

Small Quantities (less than 50 mL of solution or 50g of solid):

Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves,

safety glasses, and a laboratory coat in a well-ventilated area or fume hood.

For Liquid Solutions:

Absorb the liquid onto an inert absorbent material such as vermiculite, perlite, or cat litter.

Once fully absorbed, the material should be collected in a designated, sealed container for

hazardous waste.

Label the container clearly as "MCPA-thioethyl waste" with appropriate hazard symbols.

For Solid Form:

Carefully sweep the solid material onto a sheet of paper or into a suitable container.

Place the solid waste into a designated hazardous waste container and seal it.

Label the container clearly as "MCPA-thioethyl waste" with appropriate hazard symbols.

Large Quantities (greater than 50 mL of solution or 50g of solid):

Consult with Environmental Health and Safety (EHS): For larger quantities, it is imperative to

contact your institution's EHS department for guidance on proper disposal procedures and to

arrange for collection by a licensed waste contractor.

Waste Accumulation:

Store the waste in a designated satellite accumulation area.
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Ensure the waste container is compatible with MCPA-thioethyl, properly sealed, and

clearly labeled.

Do not mix with other waste streams unless explicitly instructed to do so by EHS

professionals.

Disposal of Empty Containers:

Triple-Rinse Procedure:

Immediately after emptying the container, rinse it three times with a suitable solvent (e.g.,

a solvent in which MCPA-thioethyl is soluble, followed by water).

Each rinse should fill the container to about one-quarter of its volume.

The rinsate should be collected and treated as hazardous waste.

Rendering Unusable:

After triple-rinsing, puncture or crush the container to prevent reuse.

Final Disposal:

Dispose of the rinsed and punctured container in a licensed sanitary landfill or as directed

by your local regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of MCPA-
thioethyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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